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Compound of Interest

Compound Name: Apafant-d8
CAS No.: 1185101-22-7
Cat. No.: B564520
Get Quote
. J

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Bioanalytical
Scientists, and Lab Managers Focus: Safe containment, regulatory compliance, and
environmental stewardship of bioactive internal standards.

Core Directive: The "Trace" Fallacy

Do not be misled by the milligram quantities. Apafant-d8 is a deuterated form of Apafant (WEB
2086), a potent Platelet-Activating Factor (PAF) receptor antagonist. While deuterated internal
standards are often handled in minute amounts (<10 mg), the biological activity of the parent
pharmacophore remains intact. The addition of deuterium atoms (

) changes the mass-to-charge ratio (

) for mass spectrometry but does not significantly alter the toxicological profile or receptor
binding affinity compared to the non-deuterated parent.

The Golden Rule: Treat Apafant-d8 with the same rigor as a bulk active pharmaceutical
ingredient (API). Its classification as a Reproductive Toxin (H361) mandates strict containment,
even for "empty" vials.
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Physicochemical & Hazard Profile

Understanding the substance is the first step to safe disposal.

Property

Data

Operational Implication

Compound Name

Apafant-d8

Deuterated Internal Standard

(IS)

Parent Compound

Apafant (WEB 2086)

PAF Receptor Antagonist

CAS Number

105219-56-5 (Parent)

Use parent CAS for waste

profiling if d8 is unlisted

Physical State

Solid (White powder)

Dust inhalation risk during

weighing

Solubility

DMSO, Methanol, Chloroform

Dictates liquid waste stream

(Organic)

GHS Classification

Warning

H361: Suspected of damaging
fertility or the unborn child

Target Organ

Reproductive System

Zero-tolerance for drain

disposal

Pre-Disposal Assessment

Before discarding any material, assess the state of the waste. This determines the regulatory

pathway (RCRA) and the physical waste stream.

RCRA Waste Classification (USA)

Apafant is not explicitly listed on the EPA's P-list (acutely hazardous) or U-list (toxic). However,

under 40 CFR § 262.11, the waste generator (you) must determine if the waste is hazardous.

o Determination: Due to the H361 Reproductive Toxicity classification, Apafant-d8 must be

managed as Hazardous Chemical Waste.
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o Waste Code: If dissolved in a solvent (e.g., Methanol), the waste code is determined by the
solvent (e.g., FOO3 for Ignitable solvents). If solid, it is often coded as Non-Regulated
Hazardous Waste (unless it exhibits a characteristic like toxicity via TCLP, which is rare for
small IS vials).

Disposal Protocols
Workflow 1: Solid Waste (Original Vials & Weighing
Boats)

Context: You have used the standard and have an "empty" vial or a vial with residual powder.

Do Not Rinse for Trash: Never rinse a vial and throw it in the municipal trash. The residue is
bioactive.[1]

o Cap and Segregate: Secure the cap tightly on the original vial.

o Secondary Containment: Place the vial inside a clear, sealable bag (e.g., Ziploc) to prevent
cross-contamination in the waste drum.

e Labeling: Apply a hazardous waste label.
o Content: "Solid Debris contaminated with Apafant-d8 (Reproductive Toxin)."

o Hazard Checkbox: Toxic.

Disposal: Deposit into the Solid Hazardous Waste Drum (Lab Pack).

Workflow 2: Liquid Waste (Stock Solutions & LC-MS
Effluent)

Context: You have expired stock solutions (e.g., in DMSO or MeOH) or LC-MS waste.[2]

e Segregation: Do not mix with aqueous acid/base waste streams. Apafant-d8 is organic-
soluble.[2]

o Solvent Compatibility: Pour into the Organic Solvent Waste container (Halogenated or Non-
Halogenated, depending on your solvent).
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o Example: If dissolved in 100% Methanol

Non-Halogenated Waste.

o Example: If dissolved in Chloroform

Halogenated Waste.

e Rinsing: Triple-rinse the empty liquid container with a compatible solvent (e.g., methanol).
Collect the rinsate into the same solvent waste container. Do not pour rinsate down the sink.

Workflow 3: Spill Cleanup (Dry Powder)

Context: You spilled a small amount (<5 mg) on the balance.
« |solate: Inform nearby personnel. Mark the area.

o PPE Upgrade: Double nitrile gloves, lab coat, and safety glasses. If powder is aerosolized,
use a fume hood or N95 respirator.

» Wet Wipe Method: Do not dry sweep (creates dust). Wet a paper towel with methanol or
water/surfactant.

o Capture: Gently wipe the spill from the outside in.

o Disposal: Place the contaminated paper towel into a sealable bag and dispose of it as Solid
Hazardous Waste.

Visualizing the Decision Logic

The following diagram illustrates the decision matrix for disposing of Apafant-d8 materials.
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Waste Item Generated

What is the Physical State?

Powder/Debris

Solid Waste Liquid Waste
(Vials, PPE, Wipes) (Stock Solutions, Rinsate)

R .Common Error
1. Seal in bag
2. Label 'Toxic - Repro Hazard' Solvent Type? Can | pour it down the sink?
3. Place in Solid Haz Waste Drum

Halogenated Solvent Non-Halogenated Solvent ABSOLUTELY NOT.
(e.g., Chloroform) (e.g., MeOH, DMSO) Zero Tolerance.

Dispose in Halogenated Dispose in Non-Halogenated

Solvent Waste Carboy Solvent Waste Carboy

Click to download full resolution via product page

Caption: Decision matrix for segregating Apafant-d8 waste streams based on physical state
and solvent composition.

Decontamination Verification

For glassware (volumetric flasks, spatulas) used with Apafant-d8, a simple wash is insufficient

due to the potency of the compound.

The "3x Solvent" Protocol:
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Rinse 1: Rinse surface with Methanol (dissolves Apafant). Collect rinsate in Solvent Waste.

[3]

Rinse 2: Rinse with Methanol again. Collect rinsate.[3][4]

Rinse 3: Rinse with Acetone or Water. Collect rinsate.[3][4]

Final Wash: Wash with detergent and water in the sink (only after step 3).

Why this matters: This prevents "carryover" contamination in future experiments, which can
ruin high-sensitivity LC-MS/MS assays by introducing ghost peaks of the internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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